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Compound of Interest

Compound Name: 2-(4-methoxyphenyl)acetaldehyde

Cat. No.: B1346790

An In-depth Technical Guide to 2-(4-methoxyphenyl)acetaldehyde for Researchers and Drug
Development Professionals

Chemical Identity and Nomenclature

2-(4-methoxyphenyl)acetaldehyde is an organic compound characterized by a methoxy
group attached to a phenyl ring, which is in turn bonded to an acetaldehyde moiety.[1] This
structure imparts distinct aromatic properties and reactivity, primarily due to the aldehyde
functional group.[1]

IUPAC Name

The officially recognized IUPAC name for this compound is 2-(4-
methoxyphenyl)acetaldehyde.[1][2][3]

Synonyms

In scientific literature and commercial contexts, this compound is known by several other
names. Understanding these synonyms is crucial for comprehensive literature searches and
procurement. Common synonyms include:

» 4-Methoxyphenylacetaldehyde[2][3][4][5][6]

o (4-methoxyphenyl)acetaldehyde[2][4][7][8]
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e p-methoxyphenylacetaldehyde[2][4]

* Benzeneacetaldehyde, 4-methoxy-[5][6]

e (4-Methoxy-phenyl)-acetaldehyde[2]

e (4-methoxyphenyl)ethanal[2][6]

e Homoanisaldehyde[5]

* p-Anisylacetaldehyde[5]

Chemical Identifiers
Identifier Value Source
CAS Number 5703-26-4 [LI2I3]41e1e1r 78]
Molecular Formula CoH1002 [LI2][B11416]0e]
Molecular Weight 150.17 g/mol [1112113]41[6]
InCh Key NRIVIDOONOBRAC: LR
UHFFFAOYSA-N
Canonical SMILES COC1=CC=C(C=C1)CC=0 [11[2][4]
EC Number 227-191-5 [21[3][4]
PubChem CID 79782 [3]

Physicochemical and Spectroscopic Properties

The physical and chemical characteristics of 2-(4-methoxyphenyl)acetaldehyde dictate its
handling, storage, and application.

Physical Properties

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.aifchem.com/product-ACQTXK603
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.pharmaffiliates.com/en/5703-26-4-2-4-methoxyphenyl-acetaldehyde-pa270026346.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1112674.htm
https://www.aifchem.com/product-ACQTXK603
https://www.aifchem.com/product-ACQTXK603
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1112674.htm
https://www.pharmaffiliates.com/en/5703-26-4-2-4-methoxyphenyl-acetaldehyde-pa270026346.html
https://www.pharmaffiliates.com/en/5703-26-4-2-4-methoxyphenyl-acetaldehyde-pa270026346.html
https://www.smolecule.com/products/s773855
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.pharmaffiliates.com/en/5703-26-4-2-4-methoxyphenyl-acetaldehyde-pa270026346.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1112674.htm
https://www.sigmaaldrich.com/GB/en/product/ambeedinc/ambh2d6fa51f?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fa51f?context=bbe
https://www.smolecule.com/products/s773855
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1112674.htm
https://www.chemsynthesis.com/base/chemical-structure-34968.html
https://www.smolecule.com/products/s773855
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1112674.htm
https://www.smolecule.com/products/s773855
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://www.sigmaaldrich.com/GB/en/product/ambeedinc/ambh2d6fa51f?context=bbe
https://www.sigmaaldrich.com/HK/zh/product/ambeedinc/ambh2d6fa51f?context=bbe
https://www.smolecule.com/products/s773855
https://www.aifchem.com/product-ACQTXK603
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://www.aifchem.com/product-ACQTXK603
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://scent.vn/en/pages/compound/4-methoxyphenylacetaldehyde-79782
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methoxyphenylacetaldehyde
https://www.benchchem.com/product/b1346790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value Notes

Appearance Colorless Oil/Liquid [11161[8]

Powerful hawthorn, sweet,
Odor . [4][6]
floral, green, anisic

Boiling Point 255.5°C (estimated) [6]
Melting Point 0°C [6]
Density 1.096 g/cm3 (estimated) [6]

0.0022 hPa @ 20°C
Vapor Pressure , [4]
(estimated)

Insoluble in water. Soluble in
Solubility ethanol, methanol, [1][41[6]

isopropanol, and chloroform.

Spectroscopic Characterization

Definitive identification and purity assessment of 2-(4-methoxyphenyl)acetaldehyde rely on
standard spectroscopic techniques. Spectral data is available in public databases, providing a
reference for laboratory-synthesized or commercially acquired samples.[3]

¢ GC-MS: Gas Chromatography-Mass Spectrometry is used to determine the purity and
identify the compound based on its retention time and mass fragmentation pattern.

* IR Spectroscopy: Infrared spectroscopy helps in identifying the key functional groups,
notably the aldehyde C=0 stretch and the C-O-C stretch of the methoxy group.

 NMR Spectroscopy: Both 1H and 3C NMR are indispensable for elucidating the precise
molecular structure and confirming the substitution pattern on the aromatic ring.

Synthesis Methodologies

The synthesis of 2-(4-methoxyphenyl)acetaldehyde can be approached through several
established routes in organic chemistry. The choice of a particular method often depends on
the availability of starting materials, desired scale, and required purity.
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Darzens Condensation

A classic and reliable method involves the Darzens condensation of anisaldehyde (4-
methoxybenzaldehyde) with an a-haloester, followed by saponification and decarboxylation.
This approach is favored for its predictability and good yields.

Anisaldehyde 1. Co
(4-Methoxybenzaldehyde)

a-Haloester . rolysis aponification . Acidification & Heat Decarboxylation
(e.g., Ethyl chloroacetate) g., . Ha (Heat) 2-(4-methoxyphenyl)acetaldehyde
Base
(e.g., NaOEt)

Click to download full resolution via product page
Caption: Darzens synthesis of 2-(4-methoxyphenyl)acetaldehyde.
Protocol:

o Condensation: Anisaldehyde is reacted with an alpha-haloester, such as ethyl chloroacetate,
in the presence of a strong base like sodium ethoxide. This forms an epoxide intermediate
known as a glycidic ester.

o Saponification: The resulting glycidic ester is hydrolyzed using an aqueous base (e.g.,
sodium hydroxide) to form the sodium salt of the glycidic acid.

o Decarboxylation: The salt is then acidified and heated, which induces decarboxylation to
yield the final product, 2-(4-methoxyphenyl)acetaldehyde.

Other Reported Syntheses

Other documented methods for its preparation include:

o Oxidation of 4-methoxyphenylethanol.
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e Hydrolysis of pmw-styrylcarbamic ester.[6]
¢ Reaction of para-methoxy allyl benzene with mercuric oxide and iodine.[6]
e Preparation from estragole.[6]

The selection of a synthetic route should be guided by a thorough risk assessment and
consideration of the environmental impact of the reagents and byproducts.

Applications in Research and Industry

The unique combination of an aromatic ring, a methoxy group, and a reactive aldehyde makes
this compound a valuable building block and functional ingredient in several fields.[1]

2-(4-methoxyphenyl)acetaldehyde

Precursor

Precursor Monomer/Modifier \ Ingredient ngredient

\ Industrial App%a({)‘ns

‘/Organic Synthesis IHIeW /
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Click to download full resolution via product page

Caption: Key application areas of 2-(4-methoxyphenyl)acetaldehyde.

Organic Synthesis

Its reactive aldehyde group makes it a versatile intermediate for constructing more complex
molecules.[1]

» Heterocyclic Compounds: It serves as a starting material for synthesizing heterocyclic
structures like pyrazoles and thiazoles, which are scaffolds of interest in medicinal chemistry.

[1]
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e Chalcones: It is used as a precursor in the synthesis of chalcones, a class of natural
products investigated for their potential anti-inflammatory and anti-cancer properties.[1]

e Polymers: The aldehyde functionality allows for its incorporation into polymer chains,
potentially leading to materials with novel properties.[1]

Fragrance and Flavor Industry

Due to its pleasant and powerful floral aroma, reminiscent of hawthorn, it is utilized in perfume
compositions.[6] It is particularly effective in floral themes such as lilac, acacia, and heliotrope.
[6] In fougere-type fragrances, it acts as a sweetener and a modifier for other aromatic
aldehydes like anisaldehyde.[6] It is also classified as a flavoring agent.[3]

Research Chemical

As a commercially available and reactive molecule, it is a useful research chemical for
exploring new reactions and developing novel compounds with potential biological activities.[1]

[5]

Safety, Handling, and Storage

Proper handling and storage are paramount to ensure laboratory safety and maintain the
integrity of the compound.

Hazard Identification

According to the Globally Harmonized System (GHS), 2-(4-methoxyphenyl)acetaldehyde is
classified with the following hazards:

» Signal Word: Warning[2][6][7][8]

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[2][6][7][8]

[e]

H315: Causes skin irritation.[2][6][7][8]

[e]

H317: May cause an allergic skin reaction.[2][6][7][8]
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o H319: Causes serious eye irritation.[2][6][7][8]

o H335: May cause respiratory irritation.[2][6][7][8]

Recommended Precautions

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[2][6][7][8]
o P280: Wear protective gloves/protective clothing/eye protection/face protection.[2][6][7][8]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[2][6][7][8]

Storage and Stability

2-(4-methoxyphenyl)acetaldehyde is sensitive to air and moisture and has a tendency to
polymerize upon storage.[6] This polymerization leads to an increase in viscosity and a loss of
its characteristic odor.[6] To ensure stability, it should be stored under an inert atmosphere
(e.g., argon or nitrogen) in a freezer at temperatures below -20°C.[6][8] Storing it in dilution can
also help mitigate polymerization.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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